molecular formula C11H6Cl2N2O3 B8489924 4-(2,5-Dichloro-phenoxy)-pyrimidine-5-carboxylic acid

4-(2,5-Dichloro-phenoxy)-pyrimidine-5-carboxylic acid

Cat. No.: B8489924
M. Wt: 285.08 g/mol
InChI Key: GSPVXISBOXFRIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,5-Dichloro-phenoxy)-pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C11H6Cl2N2O3 and its molecular weight is 285.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6Cl2N2O3

Molecular Weight

285.08 g/mol

IUPAC Name

4-(2,5-dichlorophenoxy)pyrimidine-5-carboxylic acid

InChI

InChI=1S/C11H6Cl2N2O3/c12-6-1-2-8(13)9(3-6)18-10-7(11(16)17)4-14-5-15-10/h1-5H,(H,16,17)

InChI Key

GSPVXISBOXFRIV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)OC2=NC=NC=C2C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 515 mg (1.64 mmol) 4-(2,5-dichloro-phenoxy)-pyrimidine-5-carboxylic acid ethyl ester in 10 mL tetrahydrofuran/water (2/1 v/v) was added 3.29 mL (3.28 mmol) 1M aqueous sodium hydroxide solution and the resulting solution was heated by microwave irradiation (Emrys Optimizer, Personal Chemistry) 30 minutes at 80° C. Solvents were evaporated under vacuum and the residue extracted three times with ethyl acetate and 1M aqueous hydrochloric acid. The combined organic layers were dried over magnesium sulfate, filtered and evaporated to give 385 mg (57%) of the desired compound as an off-white powder. MS (ESI): m/z=238.8 [M−H]−.
Name
4-(2,5-dichloro-phenoxy)-pyrimidine-5-carboxylic acid ethyl ester
Quantity
515 mg
Type
reactant
Reaction Step One
Quantity
3.29 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
57%

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